molecular formula C16H14O2 B8747480 4-Cinnamyloxybenzaldehyde

4-Cinnamyloxybenzaldehyde

Cat. No.: B8747480
M. Wt: 238.28 g/mol
InChI Key: SRXWGYPOOZFWAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cinnamyloxybenzaldehyde (CAS: 79844-40-9) is an aromatic aldehyde derivative with the molecular formula C₁₆H₁₄O₂ and a molecular weight of 238.28 g/mol. It features a cinnamyloxy (-O-CH₂-CH=CH-Ph) substituent at the para position of the benzaldehyde ring, which confers unique electronic and steric properties. This compound is primarily utilized as a laboratory chemical and intermediate in the synthesis of complex organic molecules .

Properties

Molecular Formula

C16H14O2

Molecular Weight

238.28 g/mol

IUPAC Name

4-(3-phenylprop-2-enoxy)benzaldehyde

InChI

InChI=1S/C16H14O2/c17-13-15-8-10-16(11-9-15)18-12-4-7-14-5-2-1-3-6-14/h1-11,13H,12H2

InChI Key

SRXWGYPOOZFWAD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CCOC2=CC=C(C=C2)C=O

Origin of Product

United States

Comparison with Similar Compounds

Hazard Profile :

  • GHS Classifications : Acute oral toxicity (Category 4), skin irritation (Category 2), eye irritation (Category 2A), and respiratory tract irritation (Category 3) .
  • Stability : Stable under recommended storage conditions but may decompose upon heating to release hazardous gases (e.g., carbon oxides, hydrogen bromide) .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Structural Comparison of 4-Cinnamyloxybenzaldehyde and Analogues

Compound Molecular Formula Molecular Weight (g/mol) Functional Groups Key Structural Features
4-Cinnamyloxybenzaldehyde C₁₆H₁₄O₂ 238.28 Aldehyde, cinnamyloxy ether Extended conjugation via styrenyl group
4-Hydroxybenzaldehyde C₇H₆O₂ 122.12 Aldehyde, phenolic -OH Electron-donating hydroxyl group
4-Bromobenzaldehyde C₇H₅BrO 185.02 Aldehyde, bromo substituent Electron-withdrawing halogen
4-Allyloxybenzaldehyde C₁₀H₁₀O₂ 162.19 Aldehyde, allyloxy ether Shorter unsaturated ether chain
4-(Hexyloxy)benzaldehyde C₁₃H₁₈O₂ 206.28 Aldehyde, hexyloxy ether Long aliphatic chain

Key Observations :

  • Halogenated derivatives (e.g., 4-Bromobenzaldehyde) exhibit electron-withdrawing effects, altering electrophilic substitution patterns .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Boiling Point (°C) Solubility Reactivity Highlights
4-Cinnamyloxybenzaldehyde Not reported Low in water Susceptible to oxidation at aldehyde group
4-Hydroxybenzaldehyde 246–248 Soluble in ethanol Antioxidant activity due to phenolic -OH
4-Bromobenzaldehyde 230–232 Insoluble in water Participates in nucleophilic substitutions
4-Allyloxybenzaldehyde ~250 (estimated) Moderate in DMSO Undergoes Claisen rearrangement

Notes:

  • 4-Hydroxybenzaldehyde’s phenolic -OH group contributes to its antioxidant and antimicrobial activities, as demonstrated in ethnopharmacological studies .
  • The allyloxy group in 4-Allyloxybenzaldehyde facilitates pericyclic reactions, unlike the cinnamyloxy analogue’s extended conjugation .

Table 3: Hazard Comparison

Compound Acute Toxicity (Oral) Skin/Irritation Risk First Aid Measures
4-Cinnamyloxybenzaldehyde Category 4 (H302) Category 2 (H315) Eye rinse (15 min), soap wash for skin
4-(Bromomethyl)benzaldehyde Not fully studied Severe irritation Immediate flushing, consult ophthalmologist
4-Bromobenzaldehyde Not classified Low risk Standard lab safety protocols

Critical Notes:

  • 4-Cinnamyloxybenzaldehyde’s respiratory tract irritation risk (H335) necessitates fume hood use during handling .
  • 4-(Bromomethyl)benzaldehyde lacks comprehensive toxicological data, requiring heightened precaution .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.